3beta,7beta,12alpha-Trihydroxy-5beta-cholan-24-oic Acid

• CAS No.: 10322-18-6
• Product Name: 3beta,7beta,12alpha-Trihydroxy-5beta-cholan-24-oic Acid
• Molecular Formula: C24H40O5
• Molecular Weight: 408.6 g/mol
• IUPAC Name: (4R)-4-[(3S,5S,7S,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• Standard InChI: InChI=1S/C24H40O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15+,16-,17+,18+,19+,20+,22+,23+,24-/m1/s1
• Standard InChIKey: BHQCQFFYRZLCQQ-NSYKHXCCSA-N
• Isomeric SMILES: C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@H](C[C@H]4[C@@]3(CC[C@@H](C4)O)C)O)O)C
• SMILES: CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C
• Canonical SMILES: CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C
• Physical Description: Solid
• Description: Isoursodeoxycholic acid , also known as isoursodeoxycholate, belongs to the class of organic compounds known as trihydroxy bile acids, alcohols and derivatives. These are prenol lipids structurally characterized by a bile acid or alcohol which bears three hydroxyl groups. Isoursodeoxycholic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Isoursodeoxycholic acid has been found throughout all human tissues, and has also been primarily detected in urine. Within the cell, isoursodeoxycholic acid is primarily located in the membrane (predicted from logP) and cytoplasm.
• PubChem Compound: 5283873
• Last Modified: Nov 11 2021